Cas no 323574-26-1 (4-Imidazolidinethione)

• Product Name: 4-Imidazolidinethione
• CAS No: 323574-26-1
• MF: C₃H₆N₂S
• MW: 102.158138751984
• CID: 2822030
• PubChem ID: 21916658
• Update Time: 2024-03-01

4-Imidazolidinethione Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinethione

• Inchi： 1S/C3H6N2S/c6-3-1-4-2-5-3/h4H,1-2H2,(H,5,6)
• InChI Key： KRQAETCTQQMPDP-UHFFFAOYSA-N
• SMILES： C1NCC(=S)N1

Computed Properties

• Exact Mass: 102.02516937g/mol
• Monoisotopic Mass: 102.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 71.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines